Cas no 90389-53-0 (N-(3-Bromobenzyl)Ethanamine Hydrochloride)

N-(3-Bromobenzyl)Ethanamine Hydrochloride is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. It exhibits high purity and is suitable for organic synthesis due to its reactive bromo substituent. The compound's stability and ease of handling make it an ideal choice for research and development applications in the chemical industry.

N-(3-Bromobenzyl)Ethanamine Hydrochloride structure

90389-53-0 structure

Product Name:N-(3-Bromobenzyl)Ethanamine Hydrochloride

CAS No:90389-53-0

MF:C₉H₁₃BrClN

MW:250.563220739365

CID:1950666

PubChem ID:17290779

Update Time:2025-07-31

N-(3-Bromobenzyl)Ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- N-(3-BROMOBENZYL)ETHANEAMINE HYDROCHLORIDE
- N-[(3-bromophenyl)methyl]ethanamine,hydrochloride
- N-(3-Bromobenzyl)ethanamine HCl
- N-[(3-bromophenyl)methyl]ethanamine;hydrochloride
- AKOS027426955
- Z1138763375
- N-(3-Bromobenzyl)ethanamine hydrochloride
- N-(3-Bromobenzyl)ethanaminehydrochloride
- MFCD07106904
- BS-39750
- [(3-Bromophenyl)Methyl](Ethyl)Amine Hydrochloride
- CS-0298665
- 90389-53-0
- [(3-Bromophenyl)Methyl](Ethyl)Amine HCl
- CHEMBL276634
- N-(3-Bromobenzyl)Ethanamine Hydrochloride
- MDL： MFCD07106904
- Inchi： 1S/C9H12BrN.ClH/c1-2-11-7-8-4-3-5-9(10)6-8;/h3-6,11H,2,7H2,1H3;1H
- InChI Key： JYOGQPMOFRUWAW-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)CNCC.Cl

Computed Properties

Exact Mass: 248.99199Da
Monoisotopic Mass: 248.99199Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 106
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12Å²

N-(3-Bromobenzyl)Ethanamine Hydrochloride Pricemore >>

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TRC	B817133-50mg	N-(3-Bromobenzyl)Ethanamine Hydrochloride	90389-53-0		50mg	$ 50.00	2022-06-06
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